Cas no 946326-92-7 (3,4,5-trimethoxy-N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylbenzamide)

• Product Name: 3,4,5-trimethoxy-N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylbenzamide
• CAS No: 946326-92-7
• MF: C₂₀H₂₀N₂O₄S₂
• MW: 416.513802528381
• CID: 6260165
• PubChem ID: 25282895
• Update Time: 2025-05-20

3,4,5-trimethoxy-N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylbenzamide
• F5034-0044
• SR-01000920196-1
• SR-01000920196
• 3,4,5-trimethoxy-N-(2-methylsulfanyl-4-phenyl-1,3-thiazol-5-yl)benzamide
• AKOS024492674
• VU0631843-1
• 3,4,5-trimethoxy-N-(2-(methylthio)-4-phenylthiazol-5-yl)benzamide
• 946326-92-7
• 3,4,5-trimethoxy-N-[2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-yl]benzamide

• Inchi： 1S/C20H20N2O4S2/c1-24-14-10-13(11-15(25-2)17(14)26-3)18(23)22-19-16(21-20(27-4)28-19)12-8-6-5-7-9-12/h5-11H,1-4H3,(H,22,23)
• InChI Key： ZMBWQSOHGILJGE-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2C=CC=CC=2)=C1NC(C1C=C(C(=C(C=1)OC)OC)OC)=O)SC

Computed Properties

• Exact Mass: 416.08644947g/mol
• Monoisotopic Mass: 416.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3,4,5-trimethoxy-N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylbenzamide

Exploring the Chemistry and Applications of 3,4,5-Trimethoxy-N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylbenzamide (CAS No. 946326-92-7)

The compound 3,4,5-trimethoxy-N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylbenzamide (CAS No. 946326-92-7) is a fascinating molecule with a unique structural framework that combines a benzamide core with a thiazole ring and multiple methoxy groups. This intricate architecture makes it a subject of interest in both academic and industrial research. Its chemical name may seem complex, but its potential applications span across pharmaceuticals, agrochemicals, and material science, making it a versatile candidate for further exploration.

One of the key features of 3,4,5-trimethoxy-N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylbenzamide is its thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen. Thiazoles are known for their broad biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the methylsulfanyl group further enhances its reactivity, making it a valuable building block in synthetic chemistry. Researchers are particularly interested in how these functional groups interact with biological targets, which could lead to the development of new therapeutic agents.

In the pharmaceutical industry, 3,4,5-trimethoxy-N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylbenzamide has garnered attention due to its potential as a kinase inhibitor. Kinases play a critical role in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. The compound's ability to modulate kinase activity could pave the way for novel treatments. Additionally, its benzamide component is a common pharmacophore found in many FDA-approved drugs, further underscoring its medicinal potential.

Beyond pharmaceuticals, this compound also holds promise in agrochemical applications. The trimethoxy and thiazole groups are frequently found in pesticides and herbicides, suggesting that 3,4,5-trimethoxy-N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylbenzamide could be optimized for crop protection. With the growing demand for sustainable agriculture, researchers are exploring how such compounds can be used to develop eco-friendly pest control solutions.

The synthesis of 3,4,5-trimethoxy-N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylbenzamide involves multi-step organic reactions, often starting with the condensation of appropriately substituted benzamides and thiazole precursors. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methodologies are not only relevant for this specific compound but also serve as a blueprint for the development of other heterocyclic molecules with similar frameworks.

From a material science perspective, the compound's unique electronic properties, attributed to its conjugated system and heteroatoms, make it a candidate for organic electronics. Researchers are investigating its potential use in organic light-emitting diodes (OLEDs) and photovoltaic cells. The methoxy groups, in particular, can influence the compound's solubility and film-forming abilities, which are critical for device performance.

Market trends indicate a rising interest in specialty chemicals like 3,4,5-trimethoxy-N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylbenzamide, driven by the demand for innovative solutions in healthcare and agriculture. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial clients. Its CAS No. 946326-92-7 serves as a unique identifier, ensuring precise communication across global supply chains.

In conclusion, 3,4,5-trimethoxy-N-2-(methylsulfanyl)-4-phenyl-1,3-thiazol-5-ylbenzamide is a multifaceted compound with significant potential across multiple disciplines. Its structural complexity and functional diversity make it a valuable subject for ongoing research. Whether in drug discovery, agrochemical development, or advanced materials, this molecule exemplifies the intersection of chemistry and innovation. As scientific advancements continue, we can expect to see even more applications emerge for this remarkable compound.